1-(2-methylbenzyl)-3-(3-methylbutyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(3-methylbutyl)-1-[(2-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H23N3O2/c1-14(2)10-12-22-19(24)17-9-6-11-21-18(17)23(20(22)25)13-16-8-5-4-7-15(16)3/h4-9,11,14H,10,12-13H2,1-3H3
• InChI Key: LGFLABAGQYMLQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(C=CC=N3)C(=O)N(C2=O)CCC(C)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

1-(2-methylbenzyl)-3-(3-methylbutyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a chemical compound that belongs to the pyrido[2,3-d]pyrimidine family. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. PARP inhibitors have shown promising results in the treatment of various cancers, including breast, ovarian, and prostate cancer.

Scientific Research Applications

Synthesis and Structural Characterization

• A study reported an efficient synthesis of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives, emphasizing the use of spectral techniques for structural ascertainment and computational methods for electronic structure analysis. This research highlights the versatility of pyrido[2,3-d]pyrimidine derivatives in chemical synthesis and structural elucidation (Ashraf et al., 2019).

Chemical Properties and Reactivity

• Another study focused on the synthesis, characterization, and urease inhibition of pyrido[1,2-a]pyrimidine-2,4(3H)-diones, demonstrating the biological activity potential of pyrido[2,3-d]pyrimidine derivatives and their relevance in medicinal chemistry (Rauf et al., 2010).

Applications in Medicinal Chemistry

• Research into the conversion of certain pyrido[2,3-d]pyrimidine derivatives into antithrombotic compounds indicates the pharmaceutical applicability of these heterocycles, furthering our understanding of their role in drug development (Furrer, Wágner, & Fehlhaber, 1994).